2-(2-methyl-5-nitro-1H-imidazol-1-yl)-N-[2-(methylthio)phenyl]acetamide

• IUPAC Name: 2-(2-methyl-5-nitroimidazol-1-yl)-N-(2-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C13H14N4O3S/c1-9-14-7-13(17(19)20)16(9)8-12(18)15-10-5-3-4-6-11(10)21-2/h3-7H,8H2,1-2H3,(H,15,18)
• InChI Key: LWINCFZVGZXZPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N1CC(=O)NC2=CC=CC=C2SC)[N+](=O)[O-]
• Molecular Formula: C13H14N4O3S
• Molecular Weight: 306.34 g/mol
• Solubility: 41.5 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(2-methyl-5-nitro-1H-imidazol-1-yl)-N-[2-(methylthio)phenyl]acetamide is a useful research compound. Its molecular formula is C13H14N4O3S and its molecular weight is 306.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 306.07866149 g/mol and the complexity rating of the compound is 390. The solubility of this chemical has been described as 41.5 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

One significant application of derivatives similar to 2-(2-methyl-5-nitro-1H-imidazol-1-yl)-N-[2-(methylthio)phenyl]acetamide is in the study of anticonvulsant activities. For instance, research by Aktürk et al. (2002) on omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives revealed their potential anticonvulsant effects against seizures induced by maximal electroshock, with 2-(1H-imidazol-1-yl)-N-(o-chlorophenyl)acetamide being the most active compound in the series (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

Anticancer and Antifungal Agents

Evren et al. (2019) synthesized new derivatives, including 2-(substituted thio)acetamides, and evaluated their anticancer activity. Among these, specific compounds exhibited high selectivity and potency against A549 human lung adenocarcinoma cells, showcasing the potential of such derivatives in cancer research (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019). Additionally, Altındağ et al. (2017) reported on the synthesis of imidazole derivatives for antifungal applications, with certain compounds showing significant activity against Candida albicans and Candida krusei, indicating their potential as antifungal agents (Altındağ, Sağlık, Çevik, Işikdağ, Özkay, & Karaca Gençer, 2017).

Antioxidant Activity

Research by Chkirate et al. (2019) on pyrazole-acetamide derivatives demonstrated their significant antioxidant activity through various in vitro assays. This highlights the potential of this compound derivatives in contributing to antioxidant research, which is crucial for combating oxidative stress-related diseases (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, Faouzi, Adarsh, & Garcia, 2019).